1-(4-Bromophenyl)-2-((1-methyl-1h-imidazol-2-yl)thio)propan-1-one

• CAS No.: 879138-56-4
• Molecular Formula: C13H13BrN2OS
• Molecular Weight: 325.23 g/mol
• IUPAC Name: 1-(4-bromophenyl)-2-(1-methylimidazol-2-yl)sulfanylpropan-1-one
• InChI: InChI=1S/C13H13BrN2OS/c1-9(18-13-15-7-8-16(13)2)12(17)10-3-5-11(14)6-4-10/h3-9H,1-2H3
• InChI Key: BMUVWAJBHLIFNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=C(C=C1)Br)SC2=NC=CN2C
• solubility: 42.9 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(4-Bromophenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)propan-1-one is a synthetic organic compound featuring a brominated phenyl group at position 4, a thioether linkage to a 1-methylimidazole moiety, and a propan-1-one backbone. Its structure combines halogenated aromaticity, heterocyclic imidazole functionality, and a ketone group, making it a candidate for studies in medicinal chemistry and materials science.

Biological Activity

1-(4-Bromophenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)propan-1-one is a compound of interest due to its potential biological activities, particularly in pharmacology. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and other therapeutic properties based on recent studies and findings.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Molecular Formula: C₁₅H₁₂BrN₃OS
• Molecular Weight: 365.23 g/mol
• CAS Number: 698355-62-3

The presence of the bromophenyl and imidazole moieties contributes to its biological activity, as these groups are often associated with various pharmacological effects.

Antimicrobial Activity

Recent studies have demonstrated that compounds containing imidazole and thioether functionalities exhibit significant antimicrobial properties. For instance, a study highlighted the antibacterial activity of related imidazole derivatives against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for these compounds ranged from 0.0039 to 0.025 mg/mL, indicating potent activity against pathogens such as Staphylococcus aureus and Escherichia coli .

Table 1: Antimicrobial Activity of Related Compounds

Compound	MIC (mg/mL)	Target Bacteria
1-(4-Bromophenyl)-2-thio-propan-1-one	0.005	S. aureus
2-(4-Bromophenyl)-1-methylimidazole	0.010	E. coli
Thiazole derivative	0.020	Klebsiella pneumoniae

Anticancer Activity

The anticancer potential of imidazole derivatives has been explored extensively. Research indicates that compounds with similar structures can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. A specific study on thiazole derivatives demonstrated their ability to inhibit Pin1, a protein implicated in cancer progression, with IC₅₀ values in the low micromolar range .

Case Study: Imidazole Derivatives in Cancer Therapy

A series of imidazole derivatives were synthesized and tested for their anticancer activity against several cancer cell lines. The results indicated that the presence of electron-withdrawing groups significantly enhanced their efficacy.

The biological activity of 1-(4-Bromophenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)propan-1-one may be attributed to:

• Inhibition of Enzymatic Activity: Similar compounds have shown to inhibit enzymes involved in cellular processes.
• Interaction with DNA: Some derivatives interact with DNA, leading to cytotoxic effects in cancer cells.

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a broader class of aryl ketones with thioether-linked heterocycles. Key structural variations among analogues include:

• Phenyl substituents : Halogen (Br, F) vs. hydroxy groups.
• Carbon chain length : Propan-1-one vs. ethan-1-one backbones.
• Thio-linked groups: 1-methylimidazole vs. methylamino substituents.

Physicochemical Properties

A comparative analysis of physicochemical data is summarized below:

Compound Name	Phenyl Substituent	Thio-Linked Group	Carbon Chain	Melting Point (°C)	Yield (%)	IR Data (cm⁻¹)	Reference
1-(4-Bromophenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)propan-1-one	4-Bromo	1-methyl-1H-imidazol-2-yl	Propan-1-one	-	-	-	-
1-(4-Hydroxyphenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)ethanone (Compound 3)	4-Hydroxy	1-methyl-1H-imidazol-2-yl	Ethan-1-one	214–215	91	3125, 1655, 1585, etc.
1-(3,4-Difluorophenyl)-2-((1-methyl-1H-imidazol-2-yl)thio)ethan-1-one	3,4-Difluoro	1-methyl-1H-imidazol-2-yl	Ethan-1-one	-	-	-
1-(4-Bromophenyl)-2-(methylamino)propan-1-one	4-Bromo	Methylamino	Propan-1-one	-	-	-

Key Observations :

• Phenyl Substituent Effects: The 4-bromo group (electron-withdrawing) may enhance electrophilic reactivity compared to the 4-hydroxy (electron-donating) group in Compound 3 .
• Carbon Chain Length: The propan-1-one backbone in the target compound and the methylamino analogue () may confer greater conformational flexibility compared to the ethan-1-one derivatives .